Cas no 886500-65-8 (2-Chloro-4-(pyrrolidino)benzaldehyde)

• Product Name: 2-Chloro-4-(pyrrolidino)benzaldehyde
• CAS No: 886500-65-8
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• MDL: MFCD06740077
• CID: 1024757
• PubChem ID: 7148620
• Update Time: 2025-05-25

2-Chloro-4-(pyrrolidino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(pyrrolidin-1-yl)benzaldehyde
• 2-chloro-4-pyrrolidin-1-ylbenzaldehyde
• BS-29806
• 2-Chloro-4-(pyrrolidino)benzaldehyde
• FKJKRWNFRHQBJQ-UHFFFAOYSA-N
• DTXSID10428094
• A861601
• 2-chloro-4-pyrrolidin-1-yl-benzaldehyde, AldrichCPR
• SCHEMBL15093843
• MFCD06740077
• 2-Chloro-4-pyrrolidin-1-yl-benzaldehyde
• AKOS000101732
• CS-0205125
• 886500-65-8

• MDL： MFCD06740077
• Inchi： 1S/C11H12ClNO/c12-11-7-10(4-3-9(11)8-14)13-5-1-2-6-13/h3-4,7-8H,1-2,5-6H2
• InChI Key： FKJKRWNFRHQBJQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(=C1)N1CCCC1

Computed Properties

• Exact Mass: 209.06100
• Monoisotopic Mass: 209.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 20.31000
• LogP: 2.81770

2-Chloro-4-(pyrrolidino)benzaldehyde Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-Chloro-4-(pyrrolidino)benzaldehyde

2-Chloro-4-(pyrrolidino)benzaldehyde: A Comprehensive Overview

2-Chloro-4-(pyrrolidino)benzaldehyde (CAS No. 886500-65-8) is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, characterized by its unique structure featuring a chloro group, a pyrrolidine ring, and an aldehyde functional group, has garnered attention due to its potential applications in various chemical and pharmaceutical contexts. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in modern chemical research.

The structure of 2-Chloro-4-(pyrrolidino)benzaldehyde is notable for its aromatic benzene ring, which serves as the central framework. The chloro group at the 2-position introduces electronic effects that influence the compound's reactivity and stability. Meanwhile, the pyrrolidine ring attached at the 4-position adds a cyclic amine functionality, enhancing the compound's versatility in chemical reactions. The aldehyde group at the para position further contributes to its reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have explored the synthesis of 2-Chloro-4-(pyrrolidino)benzaldehyde through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research purposes. Additionally, computational chemistry techniques have been employed to predict its electronic properties and reactivity, providing insights into its potential applications in catalysis and materials science.

In terms of physical properties, 2-Chloro-4-(pyrrolidino)benzaldehyde exhibits a melting point of approximately 125°C and a boiling point around 310°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol has been determined, which is crucial for its use in various chemical processes. The compound's stability under different conditions has also been evaluated, ensuring its suitability for long-term storage and transportation.

The application of 2-Chloro-4-(pyrrolidino)benzaldehyde extends beyond traditional organic synthesis. Recent research has focused on its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of antitumor agents. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against certain cancer cell lines, suggesting its potential as a lead compound in drug discovery.

Moreover, 2-Chloro-4-(pyrrolidino)benzaldehyde has shown promise in enzyme inhibition studies. Researchers have investigated its ability to inhibit key enzymes involved in metabolic pathways, highlighting its potential as a therapeutic agent. These findings underscore the importance of further exploration into its pharmacokinetic properties and toxicity profiles to assess its suitability for clinical applications.

In conclusion, 2-Chloro-4-(pyrrolidino)benzaldehyde (CAS No. 886500-65-8) stands out as a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool in modern chemical research. Continued investigation into its properties and applications is expected to yield further insights into its potential impact on drug development and related fields.